Cas no 329317-16-0 (Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-)

329317-16-0 structure
Product name:Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-
CAS No:329317-16-0
MF:C15H7F11N2
MW:424.211921930313
CID:1454168
Pyrimidine, 4-phenyl-6-(undecafluoropentyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-
- Pyrimidine, 4-phenyl-6-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentyl)-
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- Inchi: 1S/C15H7F11N2/c16-11(17,12(18,19)13(20,21)14(22,23)15(24,25)26)10-6-9(27-7-28-10)8-4-2-1-3-5-8/h1-7H
- InChI Key: IJDVFUIMBWANDP-UHFFFAOYSA-N
- SMILES: C1=NC(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 424.04341
Experimental Properties
- Density: 1.491±0.06 g/cm3(Predicted)
- Boiling Point: 322.8±42.0 °C(Predicted)
- PSA: 25.78
- pka: -0.72±0.17(Predicted)
Pyrimidine, 4-phenyl-6-(undecafluoropentyl)- Related Literature
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
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